Cas no 2227828-75-1 ((2S)-4-(3,4-difluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(3,4-difluorophenyl)butan-2-ol
• CAS No: 2227828-75-1
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6318133
• PubChem ID: 165672136
• Update Time: 2025-10-29

(2S)-4-(3,4-difluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3,4-difluorophenyl)butan-2-ol
• 2227828-75-1
• EN300-1820914

• Inchi： 1S/C10H12F2O/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： KXKHIMVJXJUJIM-ZETCQYMHSA-N
• SMILES： FC1=C(C=CC(=C1)CC[C@H](C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(3,4-difluorophenyl)butan-2-ol

(2S)-4-(3,4-Difluorophenyl)Butan-2-Ol: A Comprehensive Overview

(2S)-4-(3,4-Difluorophenyl)Butan-2-Ol, also known by its CAS number 2227828-75-1, is a chiral compound with significant applications in the field of organic chemistry and pharmacology. This compound has gained attention due to its unique structural properties and potential uses in drug development. The molecule consists of a butan-2-ol backbone with a 3,4-difluorophenyl group attached at the fourth carbon, creating a structure that exhibits interesting stereochemical and pharmacokinetic characteristics.

The synthesis of (2S)-4-(3,4-Difluorophenyl)Butan-2-Ol involves a series of well-established organic reactions. One common approach is the nucleophilic substitution reaction, where a suitable alkyl halide reacts with a phenol derivative in the presence of a base. The stereochemistry of the compound is crucial, as the (S)-configuration at the second carbon plays a significant role in its biological activity. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, making it more accessible for research and development purposes.

Recent studies have highlighted the potential of (2S)-4-(3,4-Difluorophenyl)Butan-2-Ol as a lead compound in drug discovery. Its ability to modulate specific biological pathways has been explored in various disease models. For instance, research published in 2023 demonstrated its efficacy in inhibiting key enzymes involved in neurodegenerative diseases. The compound's selectivity and bioavailability make it an attractive candidate for further preclinical testing.

In addition to its pharmacological applications, (2S)-4-(3,4-Difluorophenyl)Butan-2-Ol has shown promise in materials science. Its chiral properties make it suitable for use as a building block in the synthesis of advanced materials with tailored optical and electronic properties. Researchers have also investigated its use in catalysis, where its unique structure facilitates selective transformations of organic substrates.

The commercial availability of (2S)-4-(3,4-Difluorophenyl)Butan-2-Ol has been supported by several chemical suppliers specializing in fine chemicals and pharmaceutical intermediates. Its purity and stability make it ideal for large-scale production processes. Moreover, the compound's compatibility with various analytical techniques ensures accurate characterization and quality control during manufacturing.

In conclusion, (2S)-4-(3,4-Difluorophenyl)Butan-2-Ol stands out as a versatile compound with diverse applications across multiple disciplines. Its chiral nature and functional groups provide a foundation for innovative research and development efforts. As scientific understanding of this compound continues to grow, it is expected to play an increasingly important role in advancing both therapeutic interventions and material innovations.